![molecular formula C13H11BrO3 B466721 (4-Bromo-naphthalen-1-yloxy)-acetic acid Methyl ester CAS No. 443647-21-0](/img/structure/B466721.png)
(4-Bromo-naphthalen-1-yloxy)-acetic acid Methyl ester
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Description
(4-Bromo-naphthalen-1-yloxy)-acetic acid Methyl ester is a useful research compound. Its molecular formula is C13H11BrO3 and its molecular weight is 295.13g/mol. The purity is usually 95%.
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Scientific Research Applications
Physiochemical Property Modification
Naphthalene acetic acid derivatives, akin to “(4-Bromo-naphthalen-1-yloxy)-acetic acid Methyl ester,” have been studied for their influence on the physiochemical properties of fruits, enhancing growth rates and improving quality without undesirable effects on yield. High concentrations, however, have shown to inhibit metabolic reactions, suggesting a delicate balance in application for optimal plant and fruit development (Singh, Mirza, & Singh, 2017).
Synthesis of Biopolymers
Chemical modification through esterification, similar to the reactions involving “this compound,” leads to the creation of biopolymer ethers and esters. These modifications yield specific properties based on functional groups, substitution degrees, and patterns, offering potential in drug delivery applications due to their ability to form nanoparticles for targeted therapies (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).
Biotechnological Routes
Lactic acid production from biomass presents a biotechnological route for synthesizing derivatives like lactate ester, demonstrating “this compound”'s potential in green chemistry. These processes emphasize the importance of developing biotechnological alternatives to chemical synthesis, aiming for sustainability and efficiency in producing valuable chemicals (Gao, Ma, & Xu, 2011).
Carcinogenicity and Toxicity Studies
Investigations into the carcinogenicity and toxicity of naphthalene derivatives, including studies on methyl esters, underscore the necessity of understanding their health impacts. While some derivatives exhibit potential in medical applications, their safety profiles necessitate comprehensive evaluation to ensure they do not pose significant health risks (Fowler, Meurer, Honarvar, & Kirkland, 2018).
Properties
IUPAC Name |
methyl 2-(4-bromonaphthalen-1-yl)oxyacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrO3/c1-16-13(15)8-17-12-7-6-11(14)9-4-2-3-5-10(9)12/h2-7H,8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXLVMALIINXEB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC=C(C2=CC=CC=C21)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.